Cas no 1368186-54-2 ({5-oxaspiro2.5octan-8-yl}methanamine)

• Product Name: {5-oxaspiro2.5octan-8-yl}methanamine
• CAS No: 1368186-54-2
• MF: C₈H₁₅NO
• MW: 141.210802316666
• MDL: MFCD22070839
• CID: 5189218
• PubChem ID: 82418039
• Update Time: 2025-05-23

{5-oxaspiro2.5octan-8-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• 5-Oxaspiro[2.5]octane-8-methanamine
• {5-oxaspiro2.5octan-8-yl}methanamine

• MDL： MFCD22070839
• Inchi： 1S/C8H15NO/c9-5-7-1-4-10-6-8(7)2-3-8/h7H,1-6,9H2
• InChI Key： QSDUUFPBOLTYEX-UHFFFAOYSA-N
• SMILES： C1C2(C(CN)CCOC2)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on {5-oxaspiro2.5octan-8-yl}methanamine

{5-Oxaspiro[2.5]octan-8-yl}Methanamine: A Comprehensive Overview

The compound with CAS No 1368186-54-2, commonly referred to as {5-Oxaspiro[2.5]octan-8-yl}methanamine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom, creating a unique structural motif that often imparts interesting chemical and biological properties.

Recent studies have highlighted the potential of {5-Oxaspiro[2.5]octan-8-yl}methanamine in various applications, particularly in drug discovery and materials science. Its spiro structure, which includes an oxygen atom within one of the rings, contributes to its versatility and reactivity. Researchers have explored its synthesis through various routes, including ring-closing metathesis and oxidative coupling reactions, which have provided insights into its structural stability and functional group compatibility.

One of the most promising aspects of this compound is its ability to act as a precursor for more complex molecules with potential therapeutic applications. For instance, modifications to the methanamine group have led to derivatives that exhibit potent anti-inflammatory and antioxidant properties. These findings suggest that {5-Oxaspiro[2.5]octan-8-yl}methanamine could serve as a valuable building block in the development of novel pharmaceutical agents.

In addition to its pharmacological potential, {5-Oxaspiro[2.5]octan-8-yl}methanamine has also been studied for its role in materials science. Its rigid spiro structure makes it an attractive candidate for use in the design of advanced polymers and nanomaterials. Recent research has demonstrated that derivatives of this compound can be used to create self-healing polymers with enhanced mechanical properties, opening up new possibilities in sustainable materials development.

The synthesis and characterization of {5-Oxaspiro[2.5]octan-8-yl}methanamine have been extensively documented in recent scientific literature. Advanced spectroscopic techniques, such as nuclear magnetic resonance (NMR) and mass spectrometry, have been employed to confirm its structure and purity. These studies have also revealed important information about its thermodynamic stability and reactivity under various conditions.

Furthermore, computational chemistry approaches have been utilized to predict the electronic properties and reactivity of this compound at the molecular level. These simulations have provided valuable insights into its potential interactions with biological systems and its suitability for use in drug delivery systems.

In conclusion, {5-Oxaspiro[2.5]octan-8-yl}methanamine represents a versatile and intriguing molecule with a wide range of potential applications across multiple scientific disciplines. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in both academic and industrial settings.